Cas no 550378-30-8 (4-Ethynylpiperidine hydrochloride)

• Product Name: 4-Ethynylpiperidine hydrochloride
• CAS No: 550378-30-8
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• MDL: MFCD18910999
• CID: 1033765
• PubChem ID: 71303364
• Update Time: 2025-10-30

4-Ethynylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethynylpiperidine hydrochloride
• 4-Ethynylpiperidine HCl
• Piperidine, 4-ethynyl-, hydrochloride
• 4-ethynylpiperidine;hydrochloride
• WZKLBUYGIBQZPJ-UHFFFAOYSA-N
• RL04066
• SB19937
• 4-Ethynylpiperidine--hydrogen chloride (1/1)
• Z2418193722
• 4-Ethynylpiperidinehydrochloride
• 550378-30-8
• F2167-2865
• SCHEMBL3769137
• P12507
• AS-51369
• J-515312
• MFCD18910999
• DTXSID90744906
• AMY33844
• AKOS016844744
• CS-0050866
• A870292
• AXA37830
• SY097779
• DB-099939
• EN300-261173

• MDL： MFCD18910999
• Inchi： 1S/C7H11N.ClH/c1-2-7-3-5-8-6-4-7;/h1,7-8H,3-6H2;1H
• InChI Key： WZKLBUYGIBQZPJ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C#C)CC1

Computed Properties

• Exact Mass: 145.06596
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Ethynylpiperidine hydrochloride

Introduction to 4-Ethynylpiperidine Hydrochloride (CAS No. 550378-30-8) and Its Emerging Applications in Chemical Biology

4-Ethynylpiperidine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 550378-30-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of an ethynyl (acetylenic) group at the 4-position introduces distinct chemical functionalities, making it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery initiatives.

The< strong>ethynyl substituent in 4-Ethynylpiperidine Hydrochloride enables various post-synthetic modifications, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing biaryl structures. These transformations are particularly relevant in medicinal chemistry, where biaryl motifs are prevalent in bioactive molecules. The hydrochloride salt form enhances the compound's solubility in polar solvents, facilitating its use in both laboratory-scale synthesis and pharmaceutical formulations.

Recent advancements in the field of chemical biology have highlighted the potential of piperidine derivatives as scaffolds for developing novel therapeutic agents. Specifically, 4-Ethynylpiperidine Hydrochloride has been explored as a precursor in the synthesis of small-molecule inhibitors targeting neurological disorders. Piperidine-based compounds exhibit promise due to their ability to interact with biological macromolecules such as enzymes and receptors with high specificity. The incorporation of an< strong>ethynyl group further enhances the compound's capacity for further derivatization, allowing chemists to fine-tune its pharmacological properties.

In particular, studies have demonstrated the utility of 4-Ethynylpiperidine Hydrochloride in generating libraries of structurally diverse compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead candidates for diseases affecting the central nervous system, including neurodegenerative conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to serve as a building block for more complex molecules underscores its significance in modern drug discovery pipelines.

The< strong>Ethynyl-substituted piperidine core has also been investigated for its role in developing antimicrobial agents. Emerging research suggests that modifications at the 4-position can modulate binding interactions with bacterial enzymes, leading to novel mechanisms of action against resistant strains. This aligns with global efforts to combat antibiotic resistance, where innovative chemical entities are critically needed.

From a synthetic chemistry perspective, 4-Ethynylpiperidine Hydrochloride exemplifies the synergy between organic synthesis and biological application. Its reactivity allows for rapid construction of complex molecular architectures, which can then be evaluated for biological activity. The compound's stability under various reaction conditions further contributes to its appeal as a synthetic intermediate, ensuring reproducibility across different research groups.

Future directions involving 4-Ethynylpiperidine Hydrochloride may explore its incorporation into peptide mimetics or other biologics via click chemistry methodologies. The< strong>ethynyl functionality is particularly well-suited for these applications due to its compatibility with copper-catalyzed reactions and orthogonal ligation strategies. Such innovations could expand the therapeutic applications of piperidine derivatives beyond traditional small-molecule drugs.

The growing interest in 4-Ethynylpiperidine Hydrochloride reflects broader trends in medicinal chemistry toward rational drug design and structure-based drug development. By leveraging well-characterized scaffolds like piperidine, researchers can efficiently generate compounds with tailored pharmacokinetic profiles and improved target engagement. This underscores the compound's importance not only as a synthetic tool but also as a potential therapeutic entity.

In conclusion, 4-Ethynylpiperidine Hydrochloride (CAS No. 550378-30-8) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique combination of reactivity and biological relevance positions it as a key intermediate for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, its significance is expected to grow within both academic and industrial settings.